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Compound of Interest

(2-Propoxypyridin-3-yl)boronic
Compound Name: d
aci

Cat. No.: B169156

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and potential applications of (2-Propoxypyridin-3-yl)boronic acid. The information is curated
for professionals in research and drug development who require detailed data for experimental
design and compound evaluation.

Core Chemical Properties

(2-Propoxypyridin-3-yl)boronic acid is a substituted pyridinylboronic acid with the molecular
formula C8H12BNO3 and a molecular weight of approximately 181 g/mol [1]. While specific
experimental data for this compound is limited, its properties can be estimated based on
closely related analogs.
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Property

Valuel/Information

Sourcel/Analogy

Molecular Formula

C8H12BNO3

[1]

Molecular Weight

181 g/mol

[1]

CAS Number

1218790-85-2

[1]

Melting Point

Estimated to be in the range of
100-150 °C. The melting point
of the analogous 2-
ethoxypyridine-3-boronic acid
is 103-103.8 °C[2], and for 2-
methoxypyridine-3-boronic
acid, it is 140-144 °C.

Analogy

Boiling Point

Data not available. Boronic
acids often decompose at high

temperatures.

Solubility

Expected to be soluble in
organic solvents like methanol,
and sparingly soluble in water.
The solubility of boronic acids
can be influenced by pH and

the presence of diols[3].

General knowledge of boronic

acids

Stability

Boronic acids are generally
stable under standard ambient
conditions but can be sensitive
to strong oxidizing agents[4].
They may undergo
dehydration to form boroxines
(cyclic anhydrides). For
handling, it is advisable to
store in a cool, dry place under

an inert atmosphere.

General knowledge of boronic

acids

Synthesis and Reactivity
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The synthesis of (2-Propoxypyridin-3-yl)boronic acid is not explicitly detailed in the available
literature. However, a general and effective method for the preparation of pyridinylboronic acids

involves a halogen-metal exchange of a corresponding bromopyridine precursor, followed by
borylation with a trialkyl borate.

A plausible synthetic pathway is outlined below:

1. Lithiation (e.g., n-BuLi)
2. Borylation (e.g., Triisopropyl borate)
3-Bromo-2-propoxypyridine 3. Hydrolysis

3-Bromo-2-hydroxypyridine Propylation (e.g., Propyl bromide, base) >

(2-Propoxypyridin-3-yl)boronic acid

Reactants

Ar-X (Aryl/Vinyl Halide)

(2-Propoxypyridin-3-yl)boronic acid

Conditions
Solvent Coupled Product
Base
Pd Catalyst
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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